Cas no 134036-53-6 (TYRPHOSTIN B7)

TYRPHOSTIN B7 is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, widely utilized in biochemical and pharmacological research. Its key advantage lies in its ability to competitively inhibit ATP binding to the EGFR kinase domain, thereby blocking downstream signaling pathways involved in cell proliferation and survival. This compound exhibits high specificity for EGFR over other kinases, making it a valuable tool for studying EGFR-mediated cellular processes. TYRPHOSTIN B7 is particularly useful in investigating cancer mechanisms, as EGFR dysregulation is implicated in numerous malignancies. Its well-characterized inhibitory activity and research-grade purity ensure reliable performance in experimental applications.

TYRPHOSTIN B7 structure

Product Name:TYRPHOSTIN B7

CAS No:134036-53-6

MF:C₁₅H₉N₅

MW:259.265461683273

CID:824716

PubChem ID:5328748

Update Time:2025-06-13

TYRPHOSTIN B7 Chemical and Physical Properties

Names and Identifiers

- TYRPHOSTIN B7
- 3-amino-4-(1H-indol-5-ylmethylidene)pent-2-ene-1,1,5-tricarbonitrile
- AG-370
- 2-amino-4-(1HA-indol-5-yl)-1,1,3-tricyanobuta-1,3-diene
- 2-amino-4-(1H-indol-5-yl)-1,1,3-tricyanobuta-1,3-diene
- 3-AMINO-4-(1H-INDOL-5-YLMETHYLENE)-2-PENTENETRICARBONITRILE
- AG 370
- Tyrphostin AG 370
- BiomolKI2_000035
- HMS1362L15
- IDI1_002192
- NSC-651712
- 2-Amino-4-(1H-indol-5-yl)-1,3-butadiene-1,1,3-tricarbonitrile
- NCGC00163377-02
- HMS1989F16
- CHEBI:185889
- NCGC00163377-03
- BRD-K33204703-001-04-6
- HMS3402F16
- NCGC00163377-01
- 134036-53-6
- NSC651712
- CCG-100631
- HMS1361F16
- HMS1791F16
- HMS1792L15
- CHEBI:92578
- SDCCGSBI-0654294.P001
- (3Z)-2-amino-4-(1H-indol-5-yl)buta-1,3-diene-1,1,3-tricarbonitrile
- CHEMBL59150
- BiomolKI_000027
- MFCD00236449
- DA-60837
- J-006473
- BSPBio_001394
- BCBcMAP01_000042
- HMS1990L15
- BMK1-D3
- IDI1_033864
- Inchi： 1S/C15H9N5/c16-7-12(15(19)13(8-17)9-18)6-10-1-2-14-11(5-10)3-4-20-14/h1-6,20H,19H2/b12-6+
- InChI Key： CMMDWEJTQUTCKG-WUXMJOGZSA-N
- SMILES： N1C=CC2C=C(/C=C(\C#N)/C(=C(\C#N)/C#N)/N)C=CC1=2

Computed Properties

Exact Mass: 259.08600
Monoisotopic Mass: 259.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 113Å²

Experimental Properties

Solubility: DMSO: soluble
PSA: 113.18000
LogP: 3.03514

TYRPHOSTIN B7 Security Information

WGK Germany：3
Safety Instruction： 22-24/25

TYRPHOSTIN B7 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7666-1mg	AG-370	134036-53-6	98%	1mg	￥680.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7666-5mg	AG-370	134036-53-6	98%	5mg	￥2766.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7666-10mg	AG-370	134036-53-6	98%	10mg	￥4898.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7666-25mg	AG-370	134036-53-6	98%	25mg	￥10329.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-205203-1 mg	AG-370,	134036-53-6	>95% (cis/trans mixture)	1mg	￥677.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-205203A-10 mg	AG-370,	134036-53-6	>95% (cis/trans mixture)	10mg	￥2,948.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-205203-1mg	AG-370,	134036-53-6	>95% (cis/trans mixture)	1mg	￥677.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-205203A-10mg	AG-370,	134036-53-6	>95% (cis/trans mixture)	10mg	￥2948.00	2023-09-05
1PlusChem	1P0071EY-1mg	3-AMINO-4-(1H-INDOL-5-YLMETHYLENE)-2-PENTENETRICARBONITRILE	134036-53-6	≥95% (cis/trans mixture)	1mg	$98.00	2023-12-22
1PlusChem	1P0071EY-5mg	3-AMINO-4-(1H-INDOL-5-YLMETHYLENE)-2-PENTENETRICARBONITRILE	134036-53-6	≥95% (cis/trans mixture)	5mg	$308.00	2023-12-22

TYRPHOSTIN B7 Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on TYRPHOSTIN B7

Comprehensive Overview of TYRPHOSTIN B7 (CAS No. 134036-53-6): Mechanism, Applications, and Research Insights

TYRPHOSTIN B7 (CAS No. 134036-53-6) is a synthetic tyrosine kinase inhibitor that has garnered significant attention in biochemical and pharmacological research. As a member of the tyrphostin family, this compound is renowned for its selective inhibition of epidermal growth factor receptor (EGFR) tyrosine kinases, making it a valuable tool for studying cellular signaling pathways. Researchers frequently search for "TYRPHOSTIN B7 mechanism of action" or "CAS 134036-53-6 applications," reflecting its relevance in cancer research and drug development.

The growing interest in targeted cancer therapies has propelled TYRPHOSTIN B7 into the spotlight. Its ability to modulate EGFR signaling aligns with current trends in precision medicine, where inhibitors like TYRPHOSTIN B7 are explored for their potential to reduce off-target effects compared to conventional chemotherapy. Searches such as "tyrosine kinase inhibitors in oncology" or "EGFR inhibitor comparison" highlight its role in modern therapeutic strategies.

From a structural perspective, TYRPHOSTIN B7 (CAS No. 134036-53-6) features a quinazoline core, a hallmark of many kinase inhibitors. This design enables competitive binding at the ATP site of EGFR, disrupting phosphorylation cascades. Laboratories often investigate "TYRPHOSTIN B7 solubility" or "stability under physiological conditions," as these properties are critical for in vitro and in vivo studies.

Beyond oncology, TYRPHOSTIN B7 is utilized in neuroscience research to examine neuronal growth factor signaling. Queries like "TYRPHOSTIN B7 in neurodegenerative diseases" or "kinase inhibitors and synaptic plasticity" underscore its interdisciplinary applications. Its reversible inhibition profile also makes it preferable for transient pathway modulation experiments.

Recent advancements in high-throughput screening have renewed interest in TYRPHOSTIN B7 as a reference compound for validating new kinase inhibitor libraries. Researchers increasingly seek "CAS 134036-53-6 supplier" or "TYRPHOSTIN B7 purity standards," emphasizing the need for reliable sourcing in reproducible studies.

In summary, TYRPHOSTIN B7 (CAS No. 134036-53-6) remains a cornerstone in kinase research due to its specificity and versatility. Its integration into studies on cellular proliferation, drug resistance mechanisms, and signal transduction ensures its enduring relevance in both academic and industrial settings.